Cas no 346688-57-1 (5,7-difluoro-1-indanone)
5,7-difluoro-1-indanone Chemical and Physical Properties
Names and Identifiers
-
- 5,7-Difluoro-1-indanone
- 2,8,9-Trioxa-5-aza-1-silabicyclo(3.3.3)undecane, 1-propanethiol-
- 5-(3-mercapto-propyl)-silitrane
- CTK1A5445
- AC1L3JAB
- 2,8,9-Trioxa-5-aza-1-silabicyclo[3.3.3]undecane-1-propanethiol
- 3-mercaptopropylsilatrane
- 1-(3-methanesulfonyl-phenyl)piperazine
- 3-(2,8,9-trioxa-5-aza-1-sila-bicyclo[3.3.3]undec-1-yl)-propane-1-thiol
- 1-(3-Methylsulfonylphenyl)piperazine
- 1-(3-mercaptopropyl)silatrane
- 1-[3-(methylsulfonyl)phenyl]piperazine
- 2,8,9-Trioxa-5-aza-1-silabicyclo[3.3.3]undecane, 1-propanethiol-
- 1-(3-Mercaptopropyl)silatran
- (TB-5-23)-(2,2',2''-azanetriyl-tris-ethanolato(3-)-N,O,O',O'')-(3-mercapto-propyl)-silicon
- 5,7-DIFLUORO-2,3-DIHYDRO-1H-INDEN-1-ONE
- 2,8,9-Tr
- SCHEMBL3454087
- AS-46731
- PVXHTUGKUYQLCU-UHFFFAOYSA-N
- 1-(3-(Methylsulfonyl)phenyl)piperazine
- F10318
- 1-(3-methanesulfonyl-phenyl)-piperazine
- 1-(3-methanesulfonylphenyl)piperazine
- 346688-57-1
- AKOS005266601
- DA-29948
- 5,7-difluoro-1-indanone
-
- MDL: MFCD19382373
- Inchi: 1S/C11H16N2O2S/c1-16(14,15)11-4-2-3-10(9-11)13-7-5-12-6-8-13/h2-4,9,12H,5-8H2,1H3
- InChI Key: PVXHTUGKUYQLCU-UHFFFAOYSA-N
- SMILES: S(C)(C1=CC=CC(=C1)N1CCNCC1)(=O)=O
Computed Properties
- Exact Mass: 240.09338
- Monoisotopic Mass: 240.09324893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 57.8Ų
Experimental Properties
- PSA: 49.41
5,7-difluoro-1-indanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XW0166-10g |
1-(3-(methylsulfonyl)phenyl)piperazine |
346688-57-1 | 95% | 10g |
$2000 | 2023-09-07 | |
| eNovation Chemicals LLC | K14008-5g |
1-(3-(methylsulfonyl)phenyl)piperazine |
346688-57-1 | 95% | 5g |
$895 | 2024-05-23 | |
| A2B Chem LLC | AF88350-100mg |
1-(3-(Methylsulfonyl)phenyl)piperazine |
346688-57-1 | 95% | 100mg |
$157.00 | 2024-04-20 | |
| A2B Chem LLC | AF88350-250mg |
1-(3-(Methylsulfonyl)phenyl)piperazine |
346688-57-1 | 95% | 250mg |
$311.00 | 2024-04-20 | |
| A2B Chem LLC | AF88350-500mg |
1-(3-(Methylsulfonyl)phenyl)piperazine |
346688-57-1 | 95% | 500mg |
$518.00 | 2024-04-20 | |
| A2B Chem LLC | AF88350-1g |
1-(3-(Methylsulfonyl)phenyl)piperazine |
346688-57-1 | 95% | 1g |
$897.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1815052-1g |
1-(3-(Methylsulfonyl)Phenyl)piperazine |
346688-57-1 | 98% | 1g |
¥5154.00 | 2024-05-17 | |
| eNovation Chemicals LLC | K14008-5g |
1-(3-(methylsulfonyl)phenyl)piperazine |
346688-57-1 | 95% | 5g |
$895 | 2025-02-20 | |
| eNovation Chemicals LLC | K14008-5g |
1-(3-(methylsulfonyl)phenyl)piperazine |
346688-57-1 | 95% | 5g |
$895 | 2025-02-25 |
5,7-difluoro-1-indanone Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 5,7-difluoro-1-indanone
Professional Introduction to Compound with CAS No. 346688-57-1 and Product Name: 5,7-difluoro-1-indanone
Compound with the CAS number 346688-57-1, specifically identified as 5,7-difluoro-1-indanone, represents a significant advancement in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The presence of fluorine substituents at the 5th and 7th positions of the indanone core imparts unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and drug development.
The 5,7-difluoro-1-indanone structure is characterized by its aromatic system, which is essential for its interaction with biological targets. The fluorine atoms introduce electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This feature has been exploited in various research endeavors to enhance the pharmacological properties of related compounds. For instance, fluorinated indanones have shown promise in inhibiting certain enzymes and receptors that are implicated in metabolic disorders and inflammatory conditions.
Recent studies have highlighted the therapeutic potential of 5,7-difluoro-1-indanone and its derivatives in addressing neurological disorders. The indanone moiety is known to exhibit neuroprotective effects, which are attributed to its ability to scavenge reactive oxygen species and modulate neurotransmitter systems. The fluorine substituents further enhance these properties by improving metabolic stability and blood-brain barrier penetration. This makes 5,7-difluoro-1-indanone a compelling candidate for developing novel therapeutics targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.
In addition to its neurological applications, 5,7-difluoro-1-indanone has been investigated for its anti-inflammatory and antioxidant properties. Preclinical studies have demonstrated that this compound can inhibit key pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that 5,7-difluoro-1-indanone could be a valuable component in therapeutic strategies aimed at managing chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis.
The synthesis of 5,7-difluoro-1-indanone involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to optimize the production process. These methods not only enhance efficiency but also minimize waste generation, aligning with the principles of green chemistry.
The pharmacokinetic profile of 5,7-difluoro-1-indanone is another critical aspect that has been extensively studied. Due to the presence of fluorine atoms, this compound exhibits improved bioavailability and prolonged half-life compared to non-fluorinated analogs. This characteristic is particularly advantageous for drug development, as it allows for less frequent dosing while maintaining therapeutic efficacy.
From a computational chemistry perspective, the molecular interactions between 5,7-difluoro-1-indanone and biological targets have been modeled using advanced docking algorithms. These simulations have provided insights into the binding mechanisms and helped identify key residues involved in drug-receptor interactions. Such computational approaches are integral to rational drug design, enabling researchers to fine-tune molecular structures for optimal pharmacological activity.
The versatility of 5,7-difluoro-1-indanone as a chemical scaffold has also led to its exploration in material science applications. For instance, derivatives of this compound have been investigated for their potential use in organic electronics due to their electron-deficient nature and ability to form stable radicals. These properties make them suitable candidates for developing new types of semiconductors and light-emitting diodes (LEDs).
Future research directions involving 5,7-difluoro-1-indanone include exploring its role in cancer therapy. Preliminary data suggest that this compound can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function. Further investigation into its mechanism of action could lead to the development of novel anticancer agents with improved selectivity and reduced side effects.
In conclusion, 5,7-difluoro-1-indanone (CAS No. 346688-57-1) is a multifaceted compound with significant potential across multiple domains of pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it a promising candidate for developing new therapeutics targeting neurological disorders, inflammation, and cancer. Ongoing studies continue to uncover new applications for this compound, reinforcing its importance in modern medicinal chemistry.
346688-57-1 (5,7-difluoro-1-indanone) Related Products
- 828267-45-4(4-Fluoro-7-methyl-2,3-dihydro-1H-inden-1-one)
- 130408-16-1(4,7-Difluoroindan-1-one)
- 651735-59-0(7-Fluoro-2,3-dihydroinden-1-one)
- 628732-11-6(4,5-Difluoro-1-indanone)
- 93742-85-9(5-Fluoro-1-tetralone)
- 699-99-0(4-fluoro-2,3-dihydro-1H-inden-1-one)
- 52045-42-8(4-Fluoro-2-methyl-2,3-dihydro-1H-inden-1-one)
- 881190-18-7(6,7-difluoroindan-1-one)
- 162548-73-4(4,6-Difluoro-1-indanone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)